Cas no 956182-28-8 (N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide)
N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
- AKOS005104320
- 9K-302S
- N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxamide
- MCULE-9261664011
- 956182-28-8
-
- Inchi: 1S/C21H13Cl2F3N4OS/c22-15-7-6-13(8-16(15)23)17-11-32-20(29-17)30-18(21(24,25)26)14(10-28-30)19(31)27-9-12-4-2-1-3-5-12/h1-8,10-11H,9H2,(H,27,31)
- InChI Key: SFRLNQYECWQAPD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CSC(=N1)N1C(C(F)(F)F)=C(C=N1)C(NCC1C=CC=CC=1)=O)Cl
Computed Properties
- Exact Mass: 496.0139221g/mol
- Monoisotopic Mass: 496.0139221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 88Ų
N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-1mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 1mg |
¥464.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-2mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 2mg |
¥495.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-5mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 5mg |
¥617.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-10mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 10mg |
¥800.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-20mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 20mg |
¥1173.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-25mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 25mg |
¥1100.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-50mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 50mg |
¥1292.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623331-100mg |
N-benzyl-1-(4-(3,4-dichlorophenyl)thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
956182-28-8 | 98% | 100mg |
¥1901.00 | 2024-04-24 |
N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
Comprehensive Analysis of N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS No. 956182-28-8)
N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS No. 956182-28-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a benzyl moiety, a thiazole ring, and a trifluoromethyl-substituted pyrazole core. Its intricate architecture makes it a promising candidate for various applications, particularly in the development of novel bioactive agents.
The compound's 3,4-dichlorophenyl and trifluoromethyl groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have explored its potential as a modulator of specific biological targets, leveraging its ability to interact with enzymes or receptors. Recent studies highlight its relevance in addressing antibiotic resistance and inflammatory diseases, aligning with global health priorities. For instance, its thiazole component is frequently investigated for antimicrobial properties, a hot topic given the rise of multidrug-resistant pathogens.
From a synthetic chemistry perspective, the preparation of N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide involves multi-step reactions, often employing palladium-catalyzed cross-coupling or condensation techniques. Optimizing its yield and purity remains a focus, especially for scale-up processes. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring reproducibility in research settings.
In agrochemical contexts, derivatives of this compound have shown promise as pesticide intermediates, addressing growing demands for sustainable crop protection solutions. The dichlorophenyl moiety, in particular, is associated with herbicidal and fungicidal activities, making it valuable for integrated pest management systems. This aligns with the increasing emphasis on green chemistry and reduced environmental impact in agriculture.
Given the surge in AI-driven drug discovery, computational studies on CAS No. 956182-28-8 have utilized molecular docking and QSAR modeling to predict its binding affinities and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Such approaches accelerate the identification of lead compounds, reducing reliance on traditional trial-and-error methods. These advancements resonate with researchers seeking high-throughput screening solutions.
Safety and regulatory aspects of N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide are also under scrutiny. While not classified as hazardous, proper handling protocols are recommended due to its synthetic complexity. Environmental persistence studies are ongoing, reflecting broader concerns about chemical sustainability and biodegradability.
In summary, CAS No. 956182-28-8 represents a versatile scaffold with dual pharmaceutical and agrochemical potential. Its structural features and emerging applications position it at the forefront of interdisciplinary research, answering pressing challenges in health and agriculture. Future directions may include exploring its synergistic effects with other compounds or refining its synthetic pathways for industrial adoption.
956182-28-8 (N-benzyl-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)